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Compound of Interest

Compound Name: Cycluron

Cat. No.: B1210594 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Cycluron, a substance formerly used as a pre-emergence herbicide.

[1][2] Adherence to these procedural steps will minimize exposure risk and ensure proper

disposal, fostering a secure and productive research setting.

Cycluron: Essential Data for Safe Handling
Understanding the fundamental properties of Cycluron is the first step toward safe handling.

This table summarizes key quantitative data for quick reference.
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Property Value

Molecular Formula C₁₁H₂₂N₂O[1][3][4]

Molecular Weight 198.31 g/mol [1][3][4]

CAS Number 2163-69-1[3][5]

Melting Point 138 °C[3][5]

Flash Point >100 °C[3][5]

Water Solubility 1.1 g/L at 20 °C[1]

Hazard Codes Xn (Harmful)[3][5]

Risk Statements R22: Harmful if swallowed[3][5]

GHS Hazard Statement H302: Harmful if swallowed[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of Personal Protective Equipment (PPE) are critical to

minimize exposure to Cycluron. The following table outlines the recommended PPE for

various laboratory activities involving this compound.
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Activity
Respiratory
Protection

Hand
Protection

Eye Protection
Body
Protection

Weighing/Handli

ng Solid

Dust mask or

respirator if dust

is generated.[6]

Chemical-

resistant gloves

(e.g., nitrile or

rubber).[6][7]

Tightly fitting

safety goggles

with side-shields.

[6][8]

Lab coat or

chemical-

resistant

coveralls.[6][7]

Preparing

Solutions

Use in a well-

ventilated area or

fume hood.

Chemical-

resistant gauntlet

gloves.[9]

Chemical

goggles and a

face shield.[10]

Chemical-

resistant apron

over a lab coat or

coveralls.[11]

Spill Cleanup

Respirator

appropriate for

the concentration

of the spilled

material.

Chemical-

resistant gloves.

[7]

Tightly fitting

safety goggles

and a face

shield.[6]

Impervious

clothing or suit.

[6]

Waste Disposal

Appropriate

respiratory

protection based

on the form of

the waste.[6]

Chemical-

resistant gloves.

[6][12]

Tightly fitting

safety goggles.

[6]

Lab coat or

coveralls.[6]

Operational Plan for Handling Cycluron
A systematic approach to handling Cycluron is essential for safety and efficiency. The

following workflow provides a step-by-step guide from preparation to disposal.
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Preparation

Don PPE

1. Assess Risks & Gather Materials

Weighing

2. Wear Appropriate PPE

Dissolution

3. Handle in Ventilated Area

Experimental Use

4. Prepare Solution

Decontamination

5. Conduct Experiment

Waste Disposal

6. Clean Work Surfaces & Equipment

Doff PPE

7. Segregate & Label Waste

Hand Washing

8. Remove PPE Correctly
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Experimental Protocol: Step-by-Step Guidance
Preparation: Before handling Cycluron, ensure that the Safety Data Sheet (SDS) is readily

available and has been reviewed.[7] All necessary equipment, including PPE, spill kits, and

waste containers, should be assembled.

Donning PPE: Put on all required PPE as specified in the table above. Inspect gloves for any

signs of damage before use.[8]

Weighing: Conduct all weighing operations in a chemical fume hood or other ventilated

enclosure to minimize inhalation of any airborne particles.

Dissolution: When preparing solutions, add Cycluron slowly to the solvent to avoid

splashing.

Experimental Use: Handle all solutions containing Cycluron with care, avoiding skin and eye

contact.[2]

Decontamination: After use, thoroughly decontaminate all work surfaces and equipment with

an appropriate cleaning agent.

Waste Disposal: Dispose of all Cycluron waste, including contaminated PPE and empty

containers, in accordance with local, state, and federal regulations.[7][13] Do not pour waste

down the drain.[13] Unused pesticides should be disposed of as household hazardous

waste.[12]

Doffing PPE: Remove PPE in a manner that avoids contaminating yourself.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Hierarchy of Controls for Safe Cycluron Handling
To ensure the highest level of safety, a multi-layered approach known as the "Hierarchy of

Controls" should be implemented. This framework prioritizes the most effective control

measures.
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Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
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Hierarchy of Controls

By implementing these comprehensive safety measures, researchers can confidently handle

Cycluron while maintaining a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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